NVP DPP 728 dihydrochloride
NVP DPP 728 dihydrochloride
Potent, orally active dipeptidyl peptidase (DPP)-IV inhibitor (Ki = 11 nM, IC50 = 14 nM) that displays > 15 000-fold selectivity over DPP-II and a range of proline-cleaving proteases. Exhibits antidiabetic activity in vivo; improves glucose tolerance, increases glucagon-like peptide 1 (GLP-1) and insulin levels, augments insulin secretion and GLUT2 levels, and reduces (preserves) islet size.
Brand Name:
Vulcanchem
CAS No.:
207556-62-5
VCID:
VC0004697
InChI:
InChI=1S/C15H18N6O.2ClH/c16-8-12-3-4-14(20-10-12)19-6-5-18-11-15(22)21-7-1-2-13(21)9-17;;/h3-4,10,13,18H,1-2,5-7,11H2,(H,19,20);2*1H/t13-;;/m0../s1
SMILES:
C1CC(N(C1)C(=O)CNCCNC2=NC=C(C=C2)C#N)C#N.Cl.Cl
Molecular Formula:
C15H20Cl2N6O
Molecular Weight:
371.3 g/mol
NVP DPP 728 dihydrochloride
CAS No.: 207556-62-5
Inhibitors
VCID: VC0004697
Molecular Formula: C15H20Cl2N6O
Molecular Weight: 371.3 g/mol
| CAS No. | 207556-62-5 |
|---|---|
| Product Name | NVP DPP 728 dihydrochloride |
| Molecular Formula | C15H20Cl2N6O |
| Molecular Weight | 371.3 g/mol |
| IUPAC Name | 6-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]ethylamino]pyridine-3-carbonitrile;dihydrochloride |
| Standard InChI | InChI=1S/C15H18N6O.2ClH/c16-8-12-3-4-14(20-10-12)19-6-5-18-11-15(22)21-7-1-2-13(21)9-17;;/h3-4,10,13,18H,1-2,5-7,11H2,(H,19,20);2*1H/t13-;;/m0../s1 |
| Standard InChIKey | VNACOBVZDCLAEV-GXKRWWSZSA-N |
| Isomeric SMILES | C1C[C@H](N(C1)C(=O)CNCCNC2=NC=C(C=C2)C#N)C#N.Cl.Cl |
| SMILES | C1CC(N(C1)C(=O)CNCCNC2=NC=C(C=C2)C#N)C#N.Cl.Cl |
| Canonical SMILES | C1CC(N(C1)C(=O)CNCCNC2=NC=C(C=C2)C#N)C#N.Cl.Cl |
| Description | Potent, orally active dipeptidyl peptidase (DPP)-IV inhibitor (Ki = 11 nM, IC50 = 14 nM) that displays > 15 000-fold selectivity over DPP-II and a range of proline-cleaving proteases. Exhibits antidiabetic activity in vivo; improves glucose tolerance, increases glucagon-like peptide 1 (GLP-1) and insulin levels, augments insulin secretion and GLUT2 levels, and reduces (preserves) islet size. |
| Synonyms | 6-[[2-[[2-(2S)-2-Cyano-1-pyrrolidinyl]-2-oxoethyl]amino]ethyl]amino-3-pyridinecarbononitrile dihydrochloride |
| PubChem Compound | 9799555 |
| Last Modified | Nov 11 2021 |
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